2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride
Overview
Description
2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride, also known as BCFBS, is a chemical compound used in many scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents such as ethanol and acetone. BCFBS has been used in a variety of research applications, including protein synthesis, DNA sequencing, and peptide synthesis.
Scientific Research Applications
2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride has been used in a variety of scientific research applications. It has been used in DNA sequencing to detect the presence of specific DNA sequences. It has also been used in protein synthesis to aid in the production of proteins. Additionally, this compound has been used in peptide synthesis to synthesize peptides with specific sequences.
Mechanism of Action
2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride acts as a reagent to activate the cyano group in the substrate, allowing for the formation of a covalent bond between the substrate and the cyano group. This covalent bond is then used to form a peptide bond between the substrate and the amino acid, allowing for the formation of a peptide sequence.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound can bind to the active sites of enzymes, preventing them from functioning properly. This can lead to a disruption in the normal biochemical pathways, leading to a variety of physiological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride is its stability in a variety of solvents. This allows it to be used in a variety of lab experiments, including DNA sequencing and protein synthesis. Additionally, this compound is relatively inexpensive and easy to synthesize. However, there are some limitations to its use. For example, this compound is not suitable for use in living cells, as it can be toxic to cells. Additionally, this compound is not very soluble in water, making it difficult to use in some experiments.
Future Directions
There are several potential future directions for 2-Bromo-5-cyano-4-formylbenzenesulfonyl chloride. One is to develop new methods of synthesizing this compound that are more efficient and cost-effective. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound, as well as to develop methods of using this compound in living cells. Finally, further research could be done to develop new applications for this compound, such as in drug synthesis or as a catalyst in chemical reactions.
properties
IUPAC Name |
2-bromo-5-cyano-4-formylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3BrClNO3S/c9-7-1-6(4-12)5(3-11)2-8(7)15(10,13)14/h1-2,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDOVWZHVALGJGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)S(=O)(=O)Cl)C#N)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3BrClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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